4-Fluorophenyl acetate

• IUPAC Name: (4-fluorophenyl) acetate
• InChI: InChI=1S/C8H7FO2/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
• InChI Key: ZNOREXRHKZXVPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)F
• Molecular Formula: C8H7FO2
• DSSTOX Substance ID: DTXSID20193509
• Molecular Weight: 154.14 g/mol
• CAS RN: 405-51-6

Description

4-Fluorophenyl acetate (4-FPA) is a fluorinated derivative of phenyl acetate, which has been studied for its potential use as an electrolyte additive in lithium-ion batteries. The introduction of fluorine into the phenyl acetate structure is reported to enhance the stability and performance of the electrolyte by improving the properties of the solid electrolyte interphase (SEI) formed on the graphite anode during battery operation .

Synthesis Analysis

The synthesis of 4-FPA involves the fluorine-substitution of phenyl acetate. This process results in a compound that is more reducible than its non-fluorinated counterpart, which is beneficial for its function as an electrolyte additive. The synthesis of related fluor

Scientific Research Applications

Lithium Ion Battery Improvement

4-Fluorophenyl acetate (4-FPA), through fluorine substitution, has been found to enhance the performance of lithium ion batteries. The solid electrolyte interphase (SEI) formed by 4-FPA is more protective than its non-fluorinated counterpart, leading to improved cyclic stability. A key finding is that the fluorine in 4-FPA enhances its reducibility, contributing to the performance improvement (Li et al., 2014).

Biological Baeyer–Villiger Oxidation Studies

Research utilizing 19F NMR explored the biological Baeyer–Villiger oxidation of fluorinated acetophenones. In this context, 4-fluorophenyl acetates play a role as intermediates or by-products in enzymatic reactions. The study demonstrated the conversion of these compounds in biological systems, contributing to our understanding of their potential in biotechnology (Moonen, Rietjens, & van Berkel, 2001).

Synthesis of 4-Fluorocatechol

4-Fluorophenyl acetate is a key precursor in the synthesis of 4-fluorocatechol, an important intermediate for medicinal applications. Its synthesis involves esterification, rearrangement, and Dakin oxidation processes, highlighting its significance in pharmaceutical synthesis (Yong, 2006).

Chemosensor Development

4-Fluorophenyl acetate has been used in the development of novel fluorogenic sensors for anion recognition. These sensors, based on urea derivatives, demonstrate the potential application of 4-fluorophenyl acetate in analytical chemistry, particularly in the detection and measurement of acetate ions (Helal & Kim, 2010).

Antimicrobial Activity Research

In a study on the anti-inflammatory properties of certain compounds, 4-fluorophenyl acetate derivatives were examined for their effectiveness in experimental models. This indicates the potential use of 4-fluorophenyl acetate in developing new pharmaceutical compounds with antimicrobial properties (Bigdan et al., 2020).

Photodegradation Analysis

4-Fluorophenyl acetate has been included in the study of photodegradation behaviors of pharmaceutical compounds. Understanding how these compounds degrade under light exposure is critical for developing stable pharmaceuticals and other chemical products (Wu, Hong, & Vogt, 2007).

Synthesis routes and methods

Procedure details

4-Fluorophenol (112.1 g, 1.0 mole), sodium acetate (68.89 g, 0.74 mole) and acetic anhydride (107.6 g, 1.05 mole) were mixed in benzene (220 ml) with stirring and heated under reflux for 2 hours. After cooling, water (500 ml) and sodium bicarbonate (100 g, 1.19 mole) were added to the reaction mixture and the mixture was stirred. The mixture was allowed to stand to separate into layers and the aqueous layer was extracted with benzene (500 ml). The organic layers were combined, dried over anhydrous sodium sulfate and distilled to obtain the title compound (147 g, 95.4%), b.p. 84°-86° C./16 mmHg.

Q & A

Q1: What is the molecular formula, weight, and available spectroscopic data for 4-Fluorophenyl acetate?

A1: 4-Fluorophenyl acetate has the molecular formula C₈H₇FO₂ and a molecular weight of 154.14 g/mol. While a full spectroscopic analysis is not provided in the provided research, key structural information is given. For example, the presence of the furan-2(5H)-one core in a derivative of 4-Fluorophenyl acetate is confirmed through bond length analysis of C7—C10 and C10—O3 using single-crystal structure determination. Additionally, ¹H NMR and ¹⁹F NMR have been used to monitor the formation and reactions of 4-Fluorophenyl acetate in enzymatic reactions.

Q2: How is 4-Fluorophenyl acetate synthesized?

A2: One method involves a multi-step process starting with 4-Fluorophenol. First, 4-Fluorophenol undergoes esterification with acetic anhydride to yield 4-Fluorophenyl acetate. This method is preferred over direct acylation of 4-Fluorophenol due to a higher yield. 4-Fluorophenyl acetate can also be generated through the enzymatic Baeyer-Villiger oxidation of 4'-fluoroacetophenone by Pseudomonas fluorescens ACB or purified 4'-hydroxyacetophenone monooxygenase (HAPMO).

Q3: Is 4-Fluorophenyl acetate stable under different pH conditions?

A3: Research suggests that 4-Fluorophenyl acetate shows higher stability at a pH of 6 compared to a pH of 8. This difference in stability is attributed to the base-catalyzed hydrolysis of the ester bond, which is more pronounced at higher pH values.

Q4: Can 4-Fluorophenyl acetate be used to study enzyme kinetics?

A4: Yes, 4-Fluorophenyl acetate has been used as a substrate to study the kinetics of enzymatic reactions. For example, it has been utilized in investigating the aminolysis reaction with various amines, providing insights into the mechanism and reactivity of amine nucleophiles with ester substrates.

Q5: Are there computational studies on 4-Fluorophenyl acetate or its derivatives?

A5: Yes, molecular orbital calculations, specifically at the STO-3G level of theory, have been performed on phenyl formate, a close analog of 4-Fluorophenyl acetate. These computations revealed the conformational preference of phenyl formate for a nonplanar Z conformer and provided insights into the rotational barriers around the C(1)—O bond. While not directly on 4-Fluorophenyl acetate, this study offers valuable information about the conformational behavior of similar phenyl esters.

Q6: Are there any known applications of 4-Fluorophenyl acetate in material science?

A6: While direct applications in material science haven't been explicitly discussed in the provided research papers, 4-Fluorophenyl acetate serves as a valuable building block in organic synthesis. Its derivatives, particularly those incorporating a &-butyrolactone core, have shown potential as antibacterial agents. This suggests potential applications in developing novel materials with antimicrobial properties.